Cas no 144688-88-0 (1(2H)-Pyridinecarboxylic acid, 6-cyano-3,4-dihydro-, methyl ester)

• Product Name: 1(2H)-Pyridinecarboxylic acid, 6-cyano-3,4-dihydro-, methyl ester
• CAS No: 144688-88-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 2777731
• PubChem ID: 15321815
• Update Time: 2024-03-01

1(2H)-Pyridinecarboxylic acid, 6-cyano-3,4-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 6-cyano-3,4-dihydro-, methyl ester
• Methyl 6-cyano-3,4-dihydropyridine-1(2H)-carboxylate

• Inchi： 1S/C8H10N2O2/c1-12-8(11)10-5-3-2-4-7(10)6-9/h4H,2-3,5H2,1H3
• InChI Key： UDJKRWUAGPIVAT-UHFFFAOYSA-N
• SMILES： O(C)C(N1C(C#N)=CCCC1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines